Cas no 108-22-5 (Isopropenyl acetate)

Isopropenyl acetate Properties

Names and Identifiers

• Isopropenyl acetate
• Isopropyl Acetate
• Acetic acid isopropenyl ester
• Isopropenyl acetate (IPA)
• 1-Methylvinyl acetate
• 1-Propen-2-yl acetate
• 2-acetoxy-1-propene
• 2-Acetoxypropene
• 2-Acetoxypropylene
• 2-acetyloxy-1-propene
• 2-propen-2-yl acetate
• 2-propenyl acetate
• ACETONE ENOL ACETATE
• i-propenyl acetate
• isopropernyl acetate
• ISO-RPOPENYL ACETATE
• Propen-2-yl acetate
• IPA
• 1-Propen-2-ol,acetate (6CI,8CI,9CI)
• 1-Acetoxy-1-methylethylene
• acetated’isopropenyle
• propen-2-ylacetate
• IPA)Isopropenyl ace
• 1-propen-2-ylacetate
• +Expand

• MDL： MFCD00008709
• InChIKey： HETCEOQFVDFGSY-UHFFFAOYSA-N
• Inchi： 1S/C5H8O2/c1-4(2)7-5(3)6/h1H2,2-3H3
• SMILES： C=C(C)OC(=O)C
• BRN： 1280347

Computed Properties

• Exact Mass: 100.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.05243
• Heavy Atom Count: 7
• Complexity: 94.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.08310
• PSA: 26.30000
• Merck: 5203
• Refractive Index: n20/D 1.401(lit.)
  n20/D 1.401
• Water Partition Coefficient: 34 g/L (20 ºC)
• Boiling Point: 94 °C(lit.)
• Melting Point: -93 ºC
• Flash Point: Fahrenheit: 66.2 ° f
  Celsius: 19 ° c
  
• FEMA: 4152 | ISOPROPENYL ACETATE
• Solubility: 34g/l
• Color/Form: Colorless Transparent Liquid
• PH: 3 (34g/l, H2O, 20℃)
• Solubility: It can be miscible in alcohol, ether, ketone, etc.
• Density: 0.922 g/mL at 20 °C
  0.909 g/mL at 25 °C(lit.)

Isopropenyl acetate Security Information

• Symbol: GHS02 GHS07
• RTECS：UD4200000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S9-S16-S29-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 2403 3/PG 2
• Hazard Statement： H225,H319
• Warning Statement： P210,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-37
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth)
• Explosive Limit：1.8%(V)
• HazardClass：3
• FLUKA BRAND F CODES：10-21

Isopropenyl acetate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Natural Products and Extracts Flavors and Fragrances Essential Oils